Cas no 1607287-65-9 (2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone)

• Product Name: 2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone
• CAS No: 1607287-65-9
• MF: C₁₅H₁₂ClFN₂OS
• MW: 322.784984588623
• CID: 5406527
• Update Time: 2025-08-03

2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone

• Inchi： 1S/C15H12ClFN2OS/c16-8-15(20)19-14(10-2-1-3-12(17)6-10)7-13(18-19)11-4-5-21-9-11/h1-6,9,14H,7-8H2
• InChI Key： ASDIWABPFNDXQX-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=CC(F)=C2)CC(C2C=CSC=2)=N1)CCl

Additional information on 2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone

Comprehensive Overview of 2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone (CAS No. 1607287-65-9)

2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone, with the CAS number 1607287-65-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of a fluorophenyl group and a thienyl moiety in its structure enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone has surged due to their unique physicochemical properties. Fluorination often improves a compound's metabolic stability, bioavailability, and binding affinity to target proteins. This makes it a valuable candidate for medicinal chemistry projects, especially in the development of kinase inhibitors and anti-inflammatory agents. The thiophene ring in its structure further contributes to its versatility, as thiophene-containing compounds are widely explored in heterocyclic chemistry.

The synthesis of CAS 1607287-65-9 involves multi-step organic reactions, including cyclocondensation and halogenation processes. Its molecular formula and weight are critical parameters for researchers working on structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and confirm its structural integrity. These methods ensure that the compound meets the stringent requirements of pharmaceutical-grade applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like 2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone. Green chemistry principles, such as reducing solvent waste and using catalytic processes, are being integrated into its production. This aligns with the global push toward environmentally friendly chemical manufacturing. Additionally, computational tools like molecular docking and QSAR modeling are being used to predict its biological activity, saving time and resources in drug development.

The compound's potential extends beyond pharmaceuticals. Its unique structure makes it a candidate for material science applications, such as organic semiconductors or photovoltaic materials. The thienyl group, in particular, is known for its electron-rich properties, which are beneficial in designing conductive polymers. As the demand for advanced materials grows, CAS 1607287-65-9 could play a pivotal role in innovation.

Frequently asked questions about 2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone include its solubility, stability under various conditions, and commercial availability. Researchers also inquire about its patent status and potential collaborations for further development. These queries reflect the compound's relevance in both academic and industrial settings. For those seeking detailed safety data, it is essential to consult the manufacturer's MSDS and adhere to standard laboratory protocols.

In conclusion, 2-Chloro-1-[5-(3-fluorophenyl)-4,5-dihydro-3-(3-thienyl)-1H-pyrazol-1-yl]ethanone (CAS 1607287-65-9) represents a fascinating intersection of organic chemistry, drug discovery, and material science. Its multifaceted applications and the growing interest in fluorinated heterocycles underscore its importance in modern research. As scientific advancements continue, this compound is likely to remain a key player in innovative solutions across multiple disciplines.